Cas no 74988-05-9 (2-Bromo propinic acid dodecyl ester)

• Product Name: 2-Bromo propinic acid dodecyl ester
• CAS No: 74988-05-9
• MF: C₁₅H₂₉BrO₂
• MW: 321.293564558029
• CID: 59648
• PubChem ID: 527508
• Update Time: 2025-05-19

2-Bromo propinic acid dodecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo propinic acid dodecyl ester
• DODECYL 2-BROMOPROPANOATE
• Propanoic acid, 2-bromo-, dodecyl ester
• 2-bromopropanoic acid dodecyl ester
• dodecyl 2-bromanylpropanoate
• dodecyl 2-bromopropionate
• 2-BROMO PROPIONIC ACID DODECYL ESTER
• 2-Brompropionsuredodecylester
• Lauryl 2-bromopropionate
• DTXSID30335817
• A838295
• AKOS015915274
• 2-Bromo propinic acid dodecylester
• 2-Bromopropinicaciddodecylester
• 74988-05-9
• 2-Bromo-propionic acid dodecyl ester
• doi:10.14272/RXTSHIDRCASANN-UHFFFAOYSA-N
• FT-0655048
• 10.14272/RXTSHIDRCASANN-UHFFFAOYSA-N
• SCHEMBL15796074

• Inchi： 1S/C15H29BrO2/c1-3-4-5-6-7-8-9-10-11-12-13-18-15(17)14(2)16/h14H,3-13H2,1-2H3
• InChI Key： RXTSHIDRCASANN-UHFFFAOYSA-N
• SMILES： BrC(C)C(=O)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 320.13500
• Monoisotopic Mass: 320.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 6.9

Experimental Properties

• PSA: 26.30000
• LogP: 5.23390

Additional information on 2-Bromo propinic acid dodecyl ester

2-Bromo Propionic Acid Dodecyl Ester (CAS No. 74988-05-9): An Overview and Recent Developments

2-Bromo propionic acid dodecyl ester (CAS No. 74988-05-9) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of the compound, its properties, and recent advancements in its research and applications.

Chemical Structure and Properties

2-Bromo propionic acid dodecyl ester is a brominated ester with the molecular formula C₁₅H₂₉BrO₂. The compound features a long alkyl chain (dodecyl) attached to a brominated propionic acid moiety. This unique structure confers several important properties:

• Solubility: The compound exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and toluene, making it suitable for various synthetic reactions.
• Reactivity: The presence of the bromine atom makes it an excellent leaving group, facilitating nucleophilic substitution reactions. This property is particularly useful in the synthesis of complex organic molecules.
• Thermal Stability: Despite the presence of the bromine atom, the compound shows good thermal stability under controlled conditions, which is crucial for its use in industrial processes.

Synthesis and Production

The synthesis of 2-bromo propionic acid dodecyl ester typically involves the reaction of 2-bromo propionic acid with dodecyl alcohol in the presence of a catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for its production. For instance, researchers have explored the use of biocatalysts and microwave-assisted synthesis to enhance yield and reduce waste.

Applications in Pharmaceuticals

2-Bromo propionic acid dodecyl ester has gained attention in the pharmaceutical industry due to its potential as an intermediate in drug synthesis. One notable application is in the development of antiviral agents. A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral drugs targeting RNA viruses. The brominated moiety plays a crucial role in enhancing the drug's efficacy by improving its cellular uptake and stability.

In addition to antiviral applications, 2-bromo propionic acid dodecyl ester has been investigated for its potential in cancer therapy. Researchers at the National Institutes of Health (NIH) have reported that derivatives of this compound exhibit promising anticancer activity against various tumor cell lines. The mechanism of action involves inhibiting key enzymes involved in cancer cell proliferation and metastasis.

Molecular Biology and Biotechnology

The unique properties of 2-bromo propionic acid dodecyl ester make it a valuable tool in molecular biology and biotechnology research. In particular, its ability to undergo nucleophilic substitution reactions has been exploited for labeling biomolecules such as proteins and nucleic acids. This has applications in techniques like fluorescence microscopy and affinity chromatography, where precise labeling is essential for accurate results.

A recent study published in Nature Methods described a novel method for using 2-bromo propionic acid dodecyl ester-based probes to label specific proteins within living cells. The method allows for real-time monitoring of protein interactions and dynamics, providing insights into cellular processes that were previously difficult to study.

MATERIALS SCIENCE AND POLYMER CHEMISTRY

In materials science and polymer chemistry, 2-bromo propionic acid dodecyl ester finds applications as a functional monomer or modifier. Its long alkyl chain imparts hydrophobic properties to polymers, making them suitable for coatings, adhesives, and other surface-modifying applications. Additionally, the bromine atom can be used as a site for further functionalization, enabling the creation of complex polymer architectures with tailored properties.

A recent study published in Macromolecules demonstrated the use of 2-bromo propionic acid dodecyl ester-based monomers to synthesize block copolymers with controlled architectures. These copolymers exhibited enhanced mechanical properties and improved compatibility with various substrates, making them ideal for advanced materials applications such as self-healing coatings and drug delivery systems.

Safety Considerations and Environmental Impact strong> p > < p >While 2-Bromo propionic acid dodecyl ester strong >is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks . The compound should be stored in tightly sealed containers away from heat sources and incompatible materials . Proper disposal methods should also be followed to prevent environmental contamination . p > < p >Recent studies have focused on assessing the environmental impact of brominated compounds , including 2-Bromo propionic acid dodecyl ester strong > . Researchers at the University of California , Berkeley , conducted a comprehensive analysis of the compound's biodegradability and found that under certain conditions , it can be effectively broken down by microorganisms . However , further research is needed to fully understand its long-term environmental effects . p > < p >< strong >Conclusion strong > p > < p >< strong >2-Bromo propionic acid dodecyl ester strong >(CAS No . 74988-05-9) is a multifunctional compound with diverse applications across various fields . Its unique chemical structure provides valuable properties that make it an important intermediate in pharmaceutical synthesis , molecular biology research , materials science , and polymer chemistry . Ongoing research continues to uncover new uses and improve existing methods for its production , contributing to its growing importance in scientific and industrial contexts . p > article > response >